![molecular formula C20H17NO3 B5213463 3-(4-hydroxy-3-methoxyphenyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one](/img/structure/B5213463.png)
3-(4-hydroxy-3-methoxyphenyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-hydroxy-3-methoxyphenyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as BHQ or Benzo[f]quinolin-1(2H)-one and has been extensively studied for its pharmacological properties and potential therapeutic uses.
Mechanism of Action
BHQ exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. BHQ has also been shown to inhibit the activity of RNA polymerase, an enzyme that is responsible for the synthesis of RNA.
Biochemical and Physiological Effects:
BHQ has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. BHQ has also been shown to have neuroprotective effects and can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of BHQ is its broad range of pharmacological properties. This makes it a valuable tool for researchers studying various diseases and conditions. However, one of the limitations of BHQ is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving BHQ. One potential area of research is the development of BHQ-based drugs for the treatment of cancer and viral infections. Another area of research is the development of BHQ derivatives with improved solubility and pharmacological properties. Additionally, BHQ could be studied for its potential as a neuroprotective agent in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of BHQ involves a multi-step process that starts with the reaction of 4-hydroxy-3-methoxybenzaldehyde and 2-nitrobenzaldehyde in the presence of ammonium acetate and acetic anhydride to form 3-(4-hydroxy-3-methoxyphenyl)-3-nitrobenzo[f]quinoline-1(2H)-one. This intermediate is then reduced using palladium on carbon and hydrogen gas to yield BHQ.
Scientific Research Applications
BHQ has been extensively studied for its potential applications in various fields of research. It has been shown to have anticancer, antiviral, and antimicrobial properties. Studies have also shown that BHQ has potential as an anti-inflammatory and neuroprotective agent.
properties
IUPAC Name |
3-(4-hydroxy-3-methoxyphenyl)-3,4-dihydro-2H-benzo[f]quinolin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO3/c1-24-19-10-13(7-9-17(19)22)16-11-18(23)20-14-5-3-2-4-12(14)6-8-15(20)21-16/h2-10,16,21-22H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTDMCLGHIYITIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2CC(=O)C3=C(N2)C=CC4=CC=CC=C43)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-hydroxy-3-methoxyphenyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.